Cas no 168002-99-1 (1,3,5-Tri-O-caffeoylquinic acid; 4-O-(3-Carboxypropanoyl))

• Product name: 1,3,5-Tri-O-caffeoylquinic acid; 4-O-(3-Carboxypropanoyl)
• CAS No: 168002-99-1
• MF: C₃₈H₃₄O₁₈
• MW: 778.665772914886
• CID: 6737547

1,3,5-Tri-O-caffeoylquinic acid; 4-O-(3-Carboxypropanoyl) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tri-O-caffeoylquinic acid; 4-O-(3-Carboxypropanoyl)

• Inchi： 1S/C38H34O18/c39-23-7-1-20(15-26(23)42)4-11-32(47)53-29-18-38(37(51)52,56-35(50)13-6-22-3-9-25(41)28(44)17-22)19-30(36(29)55-34(49)14-10-31(45)46)54-33(48)12-5-21-2-8-24(40)27(43)16-21/h1-9,11-13,15-17,29-30,36,39-44H,10,14,18-19H2,(H,45,46)(H,51,52)/b11-4+,12-5+,13-6+
• InChI Key： QRKXKYXKGFLNQT-SXEFGDLJSA-N
• SMILES： OC(CCC(OC1C(OC(/C=C/C2C=C(O)C(O)=CC=2)=O)CC(C(=O)O)(OC(/C=C/C2C=C(O)C(O)=CC=2)=O)CC1OC(/C=C/C1C=C(O)C(O)=CC=1)=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hexacarboxylic acids and derivatives